Cas no 1493756-71-0 (1-(4-bromo-3-methylbutyl)-4-fluorobenzene)

• Product Name: 1-(4-bromo-3-methylbutyl)-4-fluorobenzene
• CAS No: 1493756-71-0
• MF: C₁₁H₁₄BrF
• MW: 245.131266117096
• CID: 6585054
• PubChem ID: 64672173
• Update Time: 2025-06-20

1-(4-bromo-3-methylbutyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methylbutyl)-4-fluorobenzene
• AKOS013999004
• EN300-1914173
• 1493756-71-0

• Inchi： 1S/C11H14BrF/c1-9(8-12)2-3-10-4-6-11(13)7-5-10/h4-7,9H,2-3,8H2,1H3
• InChI Key： ABGFJRYNORJUGF-UHFFFAOYSA-N
• SMILES： BrCC(C)CCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 244.02629g/mol
• Monoisotopic Mass: 244.02629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-(4-bromo-3-methylbutyl)-4-fluorobenzene

Introduction to 1-(4-bromo-3-methylbutyl)-4-fluorobenzene (CAS No. 1493756-71-0)

1-(4-bromo-3-methylbutyl)-4-fluorobenzene, identified by its Chemical Abstracts Service (CAS) number 1493756-71-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic hydrocarbons with functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and fluorine substituents on the benzene ring introduces unique electronic and steric properties, which are exploited in drug design to enhance binding affinity and metabolic stability.

The structural features of 1-(4-bromo-3-methylbutyl)-4-fluorobenzene include a benzene ring substituted at the 4-position with a fluorine atom and at the 3-position with a bromine atom. The alkyl chain at the 1-position, specifically 4-bromo-3-methylbutyl, contributes to the compound's solubility and reactivity in various organic solvents. This combination of structural elements makes it a versatile building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The fluorine atom, being electronegative, can modulate the electronic distribution of the molecule, leading to improved binding interactions with biological targets. Additionally, fluorine substitution often increases metabolic stability by resisting degradation by enzymes such as cytochrome P450 enzymes. These attributes have made fluorinated compounds valuable in the design of drugs that require prolonged half-lives and improved bioavailability.

The bromine substituent in 1-(4-bromo-3-methylbutyl)-4-fluorobenzene also plays a crucial role in its chemical behavior. Bromine is a halogen that can participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to construct complex molecular architectures. The presence of bromine allows for further functionalization of the compound, making it a valuable precursor for the development of more sophisticated drug candidates.

Current research in medicinal chemistry has highlighted the importance of 1-(4-bromo-3-methylbutyl)-4-fluorobenzene as a key intermediate in the synthesis of small molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of bromine and fluorine substituents provides a scaffold that can be modified to achieve high selectivity and potency against specific biological targets.

One notable application of 1-(4-bromo-3-methylbutyl)-4-fluorobenzene is in the synthesis of antiviral agents. The unique electronic properties introduced by fluorine substitution have been shown to enhance viral protease inhibition, making this compound a promising candidate for further development. Additionally, its structural motif has been explored in the design of compounds targeting bacterial infections, where its ability to interact with bacterial enzymes has shown promise in preclinical studies.

The chemical synthesis of 1-(4-bromo-3-methylbutyl)-4-fluorobenzene involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include halogenation reactions followed by alkylation or coupling reactions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

In conclusion, 1-(4-bromo-3-methylbutyl)-4-fluorobenzene (CAS No. 1493756-71-0) is a highly versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound, its importance in advancing drug discovery is likely to grow even further.